(5E)-5-[2-bromo-5-ethoxy-4-(prop-2-en-1-yloxy)benzylidene]-3-phenylimidazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(2-bromo-5-ethoxy-4-prop-2-enoxyphenyl)methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C21H19BrN2O4/c1-3-10-28-19-13-16(22)14(12-18(19)27-4-2)11-17-20(25)24(21(26)23-17)15-8-6-5-7-9-15/h3,5-9,11-13H,1,4,10H2,2H3,(H,23,26)/b17-11+
• InChI Key: VYUOEKGELMLOBI-GZTJUZNOSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C=C2C(=O)N(C(=O)N2)C3=CC=CC=C3)Br)OCC=C
• Isomeric SMILES: CCOC1=C(C=C(C(=C1)/C=C/2\C(=O)N(C(=O)N2)C3=CC=CC=C3)Br)OCC=C
• Molecular Formula: C21H19BrN2O4
• Molecular Weight: 443.3 g/mol

Description

The compound “5-[4-(allyloxy)-2-bromo-5-ethoxybenzylidene]-3-phenyl-2,4-imidazolidinedione” is a complex organic molecule. It has a molecular formula of C21H19BrN2O4. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of “5-[4-(allyloxy)-2-bromo-5-ethoxybenzylidene]-3-phenyl-2,4-imidazolidinedione”, similar compounds have been synthesized through various methods. For instance, a four-step protocol was used to produce 3-allyl-2-(allyloxy)-5-bromoaniline from commercially available 2-allylphenol. The synthetic steps used were nitration, selective bromination, allylation, and reduction of the nitro group.

Safety and Hazards

The safety data sheet for a similar compound indicates that it is combustible, causes skin and eye irritation, may be harmful if inhaled, and may cause respiratory irritation.